Cas no 2090500-95-9 (3-(Difluoromethyl)-2-methyl-5-nitrobenzoic acid)
3-(Difluoromethyl)-2-methyl-5-nitrobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(Difluoromethyl)-2-methyl-5-nitrobenzoic acid
- EN300-6510283
- 2090500-95-9
-
- Inchi: 1S/C9H7F2NO4/c1-4-6(8(10)11)2-5(12(15)16)3-7(4)9(13)14/h2-3,8H,1H3,(H,13,14)
- InChI Key: YCUHILRYOZMICE-UHFFFAOYSA-N
- SMILES: FC(C1C=C(C=C(C(=O)O)C=1C)[N+](=O)[O-])F
Computed Properties
- Exact Mass: 231.03431403g/mol
- Monoisotopic Mass: 231.03431403g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 83.1Ų
3-(Difluoromethyl)-2-methyl-5-nitrobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6510283-0.05g |
3-(difluoromethyl)-2-methyl-5-nitrobenzoic acid |
2090500-95-9 | 0.05g |
$1261.0 | 2023-05-31 | ||
| Enamine | EN300-6510283-0.1g |
3-(difluoromethyl)-2-methyl-5-nitrobenzoic acid |
2090500-95-9 | 0.1g |
$1320.0 | 2023-05-31 | ||
| Enamine | EN300-6510283-0.25g |
3-(difluoromethyl)-2-methyl-5-nitrobenzoic acid |
2090500-95-9 | 0.25g |
$1381.0 | 2023-05-31 | ||
| Enamine | EN300-6510283-0.5g |
3-(difluoromethyl)-2-methyl-5-nitrobenzoic acid |
2090500-95-9 | 0.5g |
$1440.0 | 2023-05-31 | ||
| Enamine | EN300-6510283-1.0g |
3-(difluoromethyl)-2-methyl-5-nitrobenzoic acid |
2090500-95-9 | 1g |
$1500.0 | 2023-05-31 | ||
| Enamine | EN300-6510283-2.5g |
3-(difluoromethyl)-2-methyl-5-nitrobenzoic acid |
2090500-95-9 | 2.5g |
$2940.0 | 2023-05-31 | ||
| Enamine | EN300-6510283-5.0g |
3-(difluoromethyl)-2-methyl-5-nitrobenzoic acid |
2090500-95-9 | 5g |
$4349.0 | 2023-05-31 | ||
| Enamine | EN300-6510283-10.0g |
3-(difluoromethyl)-2-methyl-5-nitrobenzoic acid |
2090500-95-9 | 10g |
$6450.0 | 2023-05-31 |
3-(Difluoromethyl)-2-methyl-5-nitrobenzoic acid Related Literature
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
Additional information on 3-(Difluoromethyl)-2-methyl-5-nitrobenzoic acid
Introduction to 3-(Difluoromethyl)-2-methyl-5-nitrobenzoic Acid (CAS No. 2090500-95-9)
3-(Difluoromethyl)-2-methyl-5-nitrobenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2090500-95-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of nitrobenzoic acids, characterized by the presence of a nitro group and a difluoromethyl substituent, which contribute to its unique chemical properties and potential biological activities.
The structural framework of 3-(Difluoromethyl)-2-methyl-5-nitrobenzoic acid consists of a benzoic acid core, which is a well-documented scaffold in drug discovery. The introduction of a nitro group at the 5-position and a methyl group at the 2-position, along with a difluoromethyl group at the 3-position, enhances its reactivity and selectivity. These modifications make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.
In recent years, there has been growing interest in nitroaromatic compounds due to their diverse pharmacological properties. The nitro group in 3-(Difluoromethyl)-2-methyl-5-nitrobenzoic acid can be reduced to an amine, introducing new possibilities for functionalization. This property is particularly useful in medicinal chemistry, where such transformations are often employed to develop bioactive molecules with enhanced solubility and metabolic stability.
The difluoromethyl group is another critical feature of this compound. Difluoromethyl groups are frequently incorporated into drug molecules because they can improve metabolic stability, binding affinity, and overall pharmacokinetic properties. For instance, studies have shown that the presence of a difluoromethyl group can prevent enzymatic degradation, thereby extending the half-life of a drug in vivo. This makes 3-(Difluoromethyl)-2-methyl-5-nitrobenzoic acid a promising candidate for further development in areas such as oncology and anti-inflammatory therapies.
Recent research has also explored the potential of 3-(Difluoromethyl)-2-methyl-5-nitrobenzoic acid as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in many cellular processes, including cell growth and division. Inhibiting specific kinases has become a major strategy in cancer therapy. The unique structural features of this compound make it an attractive building block for designing molecules that can selectively target overactive kinases involved in tumor progression.
Moreover, the nitrobenzoic acid moiety is known for its ability to act as a bioisostere for carboxylic acids. This means that nitrobenzonic acids can sometimes substitute for carboxylic acids in drug molecules without significantly altering their biological activity. This property is particularly useful in situations where carboxylic acids might pose issues such as poor solubility or rapid metabolism. By leveraging this bioisosteric relationship, researchers can optimize drug candidates for better pharmacological profiles.
Another area where 3-(Difluoromethyl)-2-methyl-5-nitrobenzoic acid shows promise is in the development of antimicrobial agents. The combination of a nitro group and a difluoromethyl group can enhance the ability of a molecule to interact with bacterial enzymes or cell wall components, leading to increased efficacy against resistant strains. Preliminary studies have indicated that derivatives of this compound exhibit promising activity against certain Gram-negative bacteria, making it an interesting candidate for further investigation.
The synthesis of 3-(Difluoromethyl)-2-methyl-5-nitrobenzoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nitration followed by functional group transformations such as reduction or halogenation. Advanced techniques such as flow chemistry have also been explored to improve reaction efficiency and scalability.
In conclusion, 3-(Difluoromethyl)-2-methyl-5-nitrobenzoic acid (CAS No. 2090500-95-9) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it valuable for synthesizing novel therapeutic agents targeting various diseases, including cancer and infectious disorders. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.
2090500-95-9 (3-(Difluoromethyl)-2-methyl-5-nitrobenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)